Cas no 2411287-91-5 (3-2-(but-2-ynamido)ethyl-N,N-dimethylbenzamide)

• Product Name: 3-2-(but-2-ynamido)ethyl-N,N-dimethylbenzamide
• CAS No: 2411287-91-5
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 5414989
• PubChem ID: 146091108
• Update Time: 2025-06-12

3-2-(but-2-ynamido)ethyl-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-[2-(But-2-ynoylamino)ethyl]-N,N-dimethylbenzamide
• 3-[2-(but-2-ynamido)ethyl]-N,N-dimethylbenzamide
• Z1873538553
• EN300-26575378
• 2411287-91-5
• N,N-Dimethyl-3-[2-[(1-oxo-2-butyn-1-yl)amino]ethyl]benzamide
• 3-2-(but-2-ynamido)ethyl-N,N-dimethylbenzamide

• Inchi： 1S/C15H18N2O2/c1-4-6-14(18)16-10-9-12-7-5-8-13(11-12)15(19)17(2)3/h5,7-8,11H,9-10H2,1-3H3,(H,16,18)
• InChI Key： VKXOKWGIWWZYNR-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)C1=CC=CC(CCNC(=O)C#CC)=C1

Computed Properties

• Exact Mass: 258.136827821g/mol
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.34±0.46(Predicted)

Additional information on 3-2-(but-2-ynamido)ethyl-N,N-dimethylbenzamide

Comprehensive Overview of 3-2-(but-2-ynamido)ethyl-N,N-dimethylbenzamide (CAS No. 2411287-91-5)

3-2-(but-2-ynamido)ethyl-N,N-dimethylbenzamide (CAS No. 2411287-91-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique but-2-ynamido and dimethylbenzamide functional groups, exhibits promising potential in drug discovery and development. Its molecular structure, which combines an alkyne moiety with an amide linkage, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for novel pharmaceutical intermediates has surged, driven by the need for innovative therapies targeting chronic diseases and rare conditions. Researchers are particularly interested in compounds like 3-2-(but-2-ynamido)ethyl-N,N-dimethylbenzamide due to their ability to modulate biological pathways. For instance, its alkyne group can participate in click chemistry reactions, a technique widely used in bioconjugation and drug delivery systems. This aligns with the growing trend of personalized medicine, where precise molecular modifications are crucial for enhancing drug efficacy and reducing side effects.

The synthesis of CAS No. 2411287-91-5 involves multi-step organic reactions, often starting with the coupling of but-2-ynoic acid derivatives with ethylenediamine analogs. The resulting intermediate is then further functionalized to introduce the N,N-dimethylbenzamide moiety. This process highlights the compound's role as a building block in organic synthesis, a topic frequently searched by chemists and researchers looking for high-yield synthetic routes or scalable production methods.

From an industrial perspective, 3-2-(but-2-ynamido)ethyl-N,N-dimethylbenzamide is valued for its stability and compatibility with various reaction conditions. Its applications extend beyond pharmaceuticals to include agrochemicals and material science, where its structural features contribute to the development of advanced polymers and coatings. This versatility makes it a subject of interest in patent filings and academic publications, further boosting its visibility in scientific databases and search engine queries.

Environmental and safety considerations are also critical when working with CAS No. 2411287-91-5. While the compound is not classified as hazardous under current regulations, proper handling protocols are essential to ensure workplace safety. Researchers often search for material safety data sheets (MSDS) and handling guidelines to mitigate risks during laboratory use. This reflects the broader industry focus on green chemistry and sustainable practices, which are increasingly prioritized in chemical manufacturing.

In conclusion, 3-2-(but-2-ynamido)ethyl-N,N-dimethylbenzamide (CAS No. 2411287-91-5) represents a compelling example of how tailored molecular design can address contemporary challenges in science and technology. Its relevance to drug discovery, material innovation, and sustainable chemistry ensures its continued prominence in both academic and industrial settings. As research progresses, this compound is likely to play a pivotal role in emerging applications, solidifying its status as a key player in modern synthetic chemistry.